![molecular formula C24H24N4O3S B295761 (6Z)-6-[4-(benzyloxy)-3-ethoxybenzylidene]-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one](/img/structure/B295761.png)
(6Z)-6-[4-(benzyloxy)-3-ethoxybenzylidene]-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(6Z)-6-[4-(benzyloxy)-3-ethoxybenzylidene]-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one, also known as BTEP, is a chemical compound that has gained attention in the scientific community due to its potential applications in neurological research. BTEP is a positive allosteric modulator of the metabotropic glutamate receptor subtype 5 (mGluR5), which is involved in a variety of neurological processes, including learning and memory.
Mechanism of Action
(6Z)-6-[4-(benzyloxy)-3-ethoxybenzylidene]-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one works by binding to the mGluR5 receptor and increasing its activity. This results in an increase in the release of glutamate, a neurotransmitter that is involved in many neurological processes. This compound has been shown to enhance the activity of mGluR5 without causing receptor desensitization, which is a common problem with other positive allosteric modulators of this receptor.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It enhances synaptic plasticity, which is important for learning and memory. This compound has also been shown to improve cognitive function in animal models of neurological disorders, such as Alzheimer's disease and Fragile X syndrome. Additionally, this compound has been shown to have anti-inflammatory effects, which may be beneficial in the treatment of neurological disorders that involve inflammation.
Advantages and Limitations for Lab Experiments
One advantage of using (6Z)-6-[4-(benzyloxy)-3-ethoxybenzylidene]-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one in lab experiments is that it is a specific and potent modulator of the mGluR5 receptor. This allows researchers to study the specific effects of mGluR5 activation without the confounding effects of other neurotransmitters or receptors. However, one limitation of using this compound is that it has poor solubility in water, which can make it difficult to administer in certain experimental settings.
Future Directions
There are several future directions for research involving (6Z)-6-[4-(benzyloxy)-3-ethoxybenzylidene]-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one. One area of interest is the potential use of this compound in the treatment of neurological disorders, such as Alzheimer's disease and Fragile X syndrome. Additionally, this compound may have applications in the treatment of other disorders that involve glutamate dysregulation, such as depression and anxiety. Further research is also needed to better understand the mechanisms underlying the effects of this compound on synaptic plasticity and cognitive function.
Synthesis Methods
The synthesis of (6Z)-6-[4-(benzyloxy)-3-ethoxybenzylidene]-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one involves several steps, including the reaction of 4-(benzyloxy)-3-ethoxybenzaldehyde with 2-propyl-1,3-thiazolidine-4-carboxylic acid, followed by the reaction of the resulting compound with 2-amino-5-ethylthio-1,3,4-thiadiazole. The final step involves the reaction of the resulting compound with 2-ethoxy-1,3-dimethylimidazolium tetrafluoroborate to yield this compound.
Scientific Research Applications
(6Z)-6-[4-(benzyloxy)-3-ethoxybenzylidene]-5-imino-2-propyl-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one has been used in a variety of scientific research studies, particularly in the field of neuroscience. It has been shown to enhance synaptic plasticity, which is important for learning and memory. This compound has also been shown to improve cognitive function in animal models of neurological disorders, such as Alzheimer's disease and Fragile X syndrome.
Properties
Molecular Formula |
C24H24N4O3S |
---|---|
Molecular Weight |
448.5 g/mol |
IUPAC Name |
(6Z)-6-[(3-ethoxy-4-phenylmethoxyphenyl)methylidene]-5-imino-2-propyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one |
InChI |
InChI=1S/C24H24N4O3S/c1-3-8-21-27-28-22(25)18(23(29)26-24(28)32-21)13-17-11-12-19(20(14-17)30-4-2)31-15-16-9-6-5-7-10-16/h5-7,9-14,25H,3-4,8,15H2,1-2H3/b18-13-,25-22? |
InChI Key |
VRPRMNSCIAVPIC-OQYABBNDSA-N |
Isomeric SMILES |
CCCC1=NN2C(=N)/C(=C/C3=CC(=C(C=C3)OCC4=CC=CC=C4)OCC)/C(=O)N=C2S1 |
SMILES |
CCCC1=NN2C(=N)C(=CC3=CC(=C(C=C3)OCC4=CC=CC=C4)OCC)C(=O)N=C2S1 |
Canonical SMILES |
CCCC1=NN2C(=N)C(=CC3=CC(=C(C=C3)OCC4=CC=CC=C4)OCC)C(=O)N=C2S1 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.